Cas no 117552-78-0 (Calcium dobesilate hydrate)

• Product Name: Calcium dobesilate hydrate
• CAS No: 117552-78-0
• MF: C₁₂H₁₂CaO₁₁S₂
• MW: 436.425081253052
• MDL: MFCD08457542
• CID: 63301
• PubChem ID: 253660116
• Update Time: 2025-05-20

Calcium dobesilate hydrate Chemical and Physical Properties

Names and Identifiers

• Calcium dobesilate monohydrate
• CALCIUM DOBESILATE HYDRATE
• 2,5-Dihydroxybenzenesulfonic Acid Calcium Salt Hydrate
• Calcium 2,5-Dihydroxybenzenesulfonate Hydrate
• CalciuM Dobesilate
• Benzenesulfonicacid, 2,5-dihydroxy-, calcium salt (2:1), hydrate (9CI)
• Calium Dobesilate Monohydrate
• M0ROX9374L
• Calcium Dobesilate Mnohydrate
• Calciumdobesilate
• Calcium dobesilate monohydrate [EP]
• C12H10CaO10S2.H2O
• Benzenesulfonic acid, 2,5-dihydroxy-, calcium salt, monohydrate
• BCP13842
• calcium,2,5-dihydroxybenzenesulfonate
• Benzenesulfonic acid, 2,5-dihydroxy-, calcium salt, hydrate (2:1:1)
• CM14383
• O638
• H796
• BC215905
• calcium;2,5-di
• calcium;2,5-dihydroxybenzenesulfonate;hydrate
• MFCD08457542
• Q27283316
• AS-13280
• AKOS015914709
• Calcium Dobesilate Monohydrate; Calcium di(2,5-dihydroxybenzenesulfonate) monohydrate
• 117552-79-1
• FT-0778129
• UNII-M0ROX9374L
• 117552-78-0
• T70125
• AC-24402
• AC-19941
• CALCIUM DOBESILATE MONOHYDRATE [EP MONOGRAPH]
• Benzenesulfonic acid, 2,5-dihydroxy-, calcium salt (2:1), dihydrate
• CALCIUMDOBESILATEMONOHYDRATE
• Calcium 2,5-dihydroxybenzenesulfonate xhydrate
• Calcium dobesilate hydrate

• MDL： MFCD08457542
• Inchi： 1S/2C6H6O5S.Ca.H2O/c2*7-4-1-2-5(8)6(3-4)12(9,10)11;;/h2*1-3,7-8H,(H,9,10,11);;1H2/q;;+2;/p-2
• InChI Key： JMTQBGBMQZPWCS-UHFFFAOYSA-L
• SMILES： [Ca+2].S(C1C=C(C=CC=1O)O)(=O)(=O)[O-].S(C1C=C(C=CC=1O)O)(=O)(=O)[O-].O

Computed Properties

• Exact Mass: 435.94500
• Monoisotopic Mass: 435.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213

Experimental Properties

• Melting Point: >162°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 221.31000
• LogP: 2.10110
• Merck: 3394

Calcium dobesilate hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• RTECS：DB6127000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Calcium dobesilate hydrate

Calcium Dobesilate Hydrate (CAS No. 117552-78-0): A Comprehensive Overview

Calcium dobesilate hydrate (CAS No. 117552-78-0) is a well-known pharmaceutical compound primarily used for its vascular protective properties. This synthetic derivative of dobesilic acid has gained significant attention in the medical field due to its ability to improve microcirculation and reduce capillary permeability. The compound is often prescribed for conditions related to chronic venous insufficiency and diabetic retinopathy, making it a topic of interest for researchers and healthcare professionals alike.

The chemical structure of calcium dobesilate hydrate includes a benzene ring with sulfonic and carboxyl groups, which contribute to its pharmacological activity. Its molecular formula is C₁₂H₁₀CaO₁₀S₂·xH₂O, where x represents the variable water content in the hydrate form. This compound is typically available as a white or almost white crystalline powder, soluble in water but practically insoluble in organic solvents like ethanol or acetone.

One of the most searched questions about calcium dobesilate is "How does it work in diabetic retinopathy?" The compound exerts its therapeutic effects through multiple mechanisms. It stabilizes capillary walls by inhibiting the activity of proteolytic enzymes that degrade the basement membrane. Additionally, it reduces blood viscosity and platelet aggregation, improving microcirculation in affected tissues. These properties make it particularly valuable in managing vascular complications associated with diabetes.

Recent studies have explored the potential of calcium dobesilate monohydrate in other therapeutic areas, including its antioxidant properties and possible neuroprotective effects. Some research suggests it may help reduce oxidative stress in various tissues, which has sparked interest in its potential applications beyond its traditional uses. However, more clinical trials are needed to confirm these additional benefits.

The global market for calcium dobesilate products has been steadily growing, particularly in regions with aging populations and increasing prevalence of diabetes. Pharmaceutical companies continue to invest in research to develop improved formulations of this compound, including sustained-release tablets and combination therapies. The compound's safety profile and established efficacy make it a mainstay in many treatment protocols for vascular disorders.

Quality control is crucial for calcium dobesilate hydrate production. Manufacturers must ensure the compound meets strict pharmacopeial standards for purity, potency, and stability. Analytical methods such as high-performance liquid chromatography (HPLC) and titration are commonly used to verify the quality of both the active pharmaceutical ingredient and finished dosage forms.

Patients often search for "side effects of calcium dobesilate" when considering treatment options. While generally well-tolerated, some individuals may experience gastrointestinal discomfort, skin reactions, or mild neurological symptoms. These effects are typically dose-dependent and reversible upon discontinuation. Healthcare providers usually recommend starting with lower doses and gradually increasing as tolerated.

The synthesis of calcium dobesilate involves several steps, beginning with the reaction of 2,5-dihydroxybenzenesulfonic acid with calcium hydroxide. The process requires careful control of pH and temperature to ensure optimal yield and purity. After crystallization, the hydrate form is obtained through controlled drying processes that maintain the appropriate water content.

Storage conditions for calcium dobesilate hydrate powder are another common query. The compound should be kept in tightly closed containers, protected from light and moisture, at controlled room temperature. Proper storage helps maintain stability and prevents degradation of the active ingredient over time.

In clinical practice, calcium dobesilate therapy is often combined with other treatments such as compression stockings for venous insufficiency or laser therapy for diabetic retinopathy. This multimodal approach has shown improved outcomes compared to monotherapy in many cases. The duration of treatment varies depending on the condition being treated and individual patient response.

Recent advancements in drug delivery systems have led to investigations into novel formulations of calcium dobesilate, including nanoparticles and transdermal patches. These innovations aim to improve bioavailability and patient compliance while potentially reducing dosing frequency. Such developments could expand the therapeutic applications of this versatile compound in the coming years.

Pharmacokinetic studies of calcium dobesilate hydrate reveal that it is rapidly absorbed after oral administration, with peak plasma concentrations reached within 2-4 hours. The compound undergoes minimal metabolism and is primarily excreted unchanged in the urine. This pharmacokinetic profile contributes to its predictable dosing regimen and favorable safety profile.

Cost-effectiveness analyses have shown that calcium dobesilate treatment can reduce healthcare expenditures by preventing complications of chronic venous disorders and diabetic microangiopathy. By improving symptoms and slowing disease progression, it may decrease the need for more invasive and expensive interventions in the long term.

As research continues, the potential applications of calcium dobesilate may expand to include other vascular-related conditions. Current investigations are exploring its effects on endothelial function, inflammation markers, and vascular remodeling processes. These studies could lead to new therapeutic indications for this well-established medication.

For healthcare professionals considering calcium dobesilate prescription, it's important to review the latest clinical guidelines and consider individual patient factors. While generally safe, the compound should be used with caution in patients with severe renal impairment or those taking certain concomitant medications. Regular monitoring of treatment response is recommended to optimize therapeutic outcomes.

The future of calcium dobesilate hydrate research looks promising, with ongoing studies investigating its molecular mechanisms and potential new applications. As our understanding of vascular diseases grows, this compound may play an increasingly important role in comprehensive treatment strategies for various circulatory disorders.